3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one

• IUPAC Name: 3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one
• InChI: InChI=1S/C15H20N2O2/c1-19-11-10-17-14(18)12-6-2-3-7-13(12)16-15(17)8-4-5-9-15/h2-3,6-7,16H,4-5,8-11H2,1H3
• InChI Key: QKVRLTRZWLBSCO-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2NC13CCCC3
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is a spirocyclic quinazoline derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the expression of various proteins involved in tumor growth and metastasis.
Biochemical and Physiological Effects
3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of various enzymes involved in cancer cell growth and metastasis. In addition, it has been found to have antioxidant and anti-inflammatory properties, which may have applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one in lab experiments include its potential anticancer properties, as well as its antioxidant and anti-inflammatory properties. However, the limitations include the low yield of the compound, which may make it difficult to obtain in large quantities for further studies.

Future Directions

There are several future directions for the study of 3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one. One direction is to study its potential applications in the treatment of various diseases, including cancer, inflammation, and oxidative stress. Another direction is to study its mechanism of action in more detail, including its interactions with various proteins involved in cancer cell growth and metastasis. Finally, further studies are needed to optimize the synthesis method for this compound to increase the yield and obtain larger quantities for further studies.
Conclusion
In conclusion, 3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further studies are needed to fully understand the potential applications of this compound in various fields of scientific research.

Synthesis Methods

There are several methods for synthesizing 3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one, including the reaction of 2-aminobenzonitrile with cyclopentanone and 2-methoxyethanol in the presence of a catalyst. Another method involves the reaction of 2-aminobenzonitrile with cyclopentanone in the presence of a Lewis acid and subsequent reaction with 2-methoxyethanol. The yield of the compound varies between 40-60% depending on the method used.

Scientific Research Applications

3-(2-methoxyethyl)spiro[1H-quinazoline-2,1'-cyclopentane]-4-one has been found to have potential applications in various fields of scientific research. In the field of medicine, this compound has been studied for its potential anticancer properties. It has been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been found to have anti-inflammatory and antioxidant properties, which may have applications in the treatment of various diseases.